![molecular formula C26H25N3O3S B215605 N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide](/img/structure/B215605.png)
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide, also known as DMTB-DP, is a chemical compound that has been of significant interest in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, as well as the NF-κB pathway, which is involved in inflammation. This compound has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation and oxidative stress, and the improvement of endothelial function. This compound has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing significant harm to cells or animals. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
For research on N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various fields. In cancer research, future studies could focus on the development of this compound as a combination therapy with other anti-cancer agents. In neuroprotection, future studies could focus on the use of this compound in animal models of neurodegenerative diseases. In cardiovascular disease, future studies could focus on the use of this compound in animal models of hypertension and atherosclerosis. Overall, further research on this compound could lead to the development of a novel therapeutic agent with significant potential in various fields of medicine.
Synthesis Methods
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzylamine with thiosemicarbazide, followed by the reaction of the resulting intermediate with 3,3-diphenylpropanoyl chloride. The final product is purified through recrystallization and characterized through various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and cardiovascular disease. In cancer research, this compound has shown promising results as a potential anti-cancer agent, with studies demonstrating its ability to inhibit cancer cell growth and induce apoptosis. In neuroprotection, this compound has been shown to protect against oxidative stress and reduce inflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular disease, this compound has been studied for its ability to reduce hypertension and improve endothelial function.
properties
Molecular Formula |
C26H25N3O3S |
---|---|
Molecular Weight |
459.6 g/mol |
IUPAC Name |
N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide |
InChI |
InChI=1S/C26H25N3O3S/c1-31-22-14-13-18(15-23(22)32-2)16-25-28-29-26(33-25)27-24(30)17-21(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-15,21H,16-17H2,1-2H3,(H,27,29,30) |
InChI Key |
PYKPSATUAMWEOC-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.